Cas no 85868-47-9 (4-{3-[4-(3-methoxyphenyl)piperazin-1-yl]propoxy}aniline)

• Product Name: 4-{3-[4-(3-methoxyphenyl)piperazin-1-yl]propoxy}aniline
• CAS No: 85868-47-9
• MF: C₂₀H₂₇N₃O₂
• MW: 341.447284936905
• CID: 1841735
• PubChem ID: 55415
• Update Time: 2025-04-21

4-{3-[4-(3-methoxyphenyl)piperazin-1-yl]propoxy}aniline Chemical and Physical Properties

Names and Identifiers

• 4-{3-[4-(3-methoxyphenyl)piperazin-1-yl]propoxy}aniline
• 85868-47-9
• DTXSID40235152
• BENZENAMINE, 4-(3-(4-(3-METHOXYPHENYL)-1-PIPERAZINYL)PROPOXY)-
• BRN 4551726
• 4-(3-(4-(3-Methoxyphenyl)-1-piperazinyl)propoxy)benzenamine

• Inchi： 1S/C20H27N3O2/c1-24-20-5-2-4-18(16-20)23-13-11-22(12-14-23)10-3-15-25-19-8-6-17(21)7-9-19/h2,4-9,16H,3,10-15,21H2,1H3
• InChI Key： CBORVFNRJBBETR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCCN1CCN(C2C=CC=C(C=2)OC)CC1

Computed Properties

• Exact Mass: 341.21032711g/mol
• Monoisotopic Mass: 341.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51Ų